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Compound of Interest

Compound Name: 4-Isopropyl-2-nitroaniline

Cat. No.: B181355

An In-depth Technical Guide to the Molecular Structure of 4-Isopropyl-2-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive examination of the molecular structure,
properties, and analytical characterization of 4-lsopropyl-2-nitroaniline (CAS No: 63649-64-
9). As a substituted nitroaromatic amine, this compound possesses distinct structural features
amenable to detailed spectroscopic analysis. This document synthesizes data from nuclear
magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR)
spectroscopy to build a complete portrait of the molecule. We present a validated synthetic
protocol, a thorough interpretation of spectroscopic data, and essential safety information. The
causality behind experimental choices and the self-validating nature of the combined analytical
data are emphasized to provide field-proven insights for professionals in chemical research
and development.

Introduction and Physicochemical Profile

4-1sopropyl-2-nitroaniline is a member of the substituted aniline family, characterized by an
amino group (-NHz), a nitro group (-NO2), and an isopropyl group attached to a benzene ring.
[1] The interplay between the electron-donating amino group and the electron-withdrawing nitro
group creates a unique electronic environment that influences the molecule's chemical
reactivity and spectroscopic properties.[2] This guide serves as an authoritative resource,
detailing the molecular architecture and the analytical methodologies required for its
unambiguous identification.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b181355?utm_src=pdf-interest
https://www.benchchem.com/product/b181355?utm_src=pdf-body
https://www.benchchem.com/product/b181355?utm_src=pdf-body
https://www.benchchem.com/product/b181355?utm_src=pdf-body
https://www.wisdomlib.org/concept/substituted-aniline
https://www.benchchem.com/product/b181355
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The fundamental properties of 4-Isopropyl-2-nitroaniline are summarized in the table below.

Property Value Source(s)
CAS Number 63649-64-9 [3][4][5]
Molecular Formula CoH12N202 [31[41[6]
Molecular Weight 180.20 g/mol [4]

IUPAC Name 4-(propan-2-yl)-2-nitroaniline [6]
Appearance Orange oil or liquid/solid [41[5]
Boiling Point 142-144 °C @ 0.4 mmHg [5]

Flash Point 133.5°C [5]

Below is a 2D representation of the molecular structure, generated using the IUPAC name.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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